Cas no 1855890-00-4 (5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1855890-00-4
• MF: C₇H₁₂ClF₃N₄
• MW: 244.645190238953
• CID: 5172390
• PubChem ID: 126966063
• Update Time: 2025-07-19

5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C7H11F3N4.ClH/c1-4(2)14-6(12-11)3-5(13-14)7(8,9)10;/h3-4,12H,11H2,1-2H3;1H
• InChI Key： AZZQBPGASKMGEW-UHFFFAOYSA-N
• SMILES： N(C1=CC(C(F)(F)F)=NN1C(C)C)N.Cl

Additional information on 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1855890-00-4)

5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole, with the CAS number 1855890-00-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The structure of 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole is characterized by a pyrazole ring substituted with a hydrazino group at the 5-position, an isopropyl group at the 1-position, and a trifluoromethyl group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole has shown promise in antiviral research. A research team from the University of California, San Francisco, reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression, thereby preventing viral propagation.

The anticancer potential of 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole could be a promising lead compound for the development of novel anticancer agents.

The synthesis of 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole has been optimized through several synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the reaction of 3-trifluoromethylpyrazole with hydrazine and isopropanol under controlled conditions. The choice of solvent and reaction temperature plays a crucial role in achieving high yields and minimizing side reactions.

The physicochemical properties of 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole, such as solubility, stability, and bioavailability, are essential for its pharmaceutical development. Studies have shown that this compound exhibits good solubility in polar solvents and moderate stability under physiological conditions. However, further optimization may be required to enhance its oral bioavailability and pharmacokinetic profile.

In conclusion, 5-hydrazino-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1855890-00-4) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antiviral, and anticancer therapies make it an attractive candidate for drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.